N-(4,6-DIFLUORO-1,3-BENZOTHIAZOL-2-YL)-N-[2-(DIMETHYLAMINO)ETHYL]-3-PHENYLPROPANAMIDE HYDROCHLORIDE

Specification

• CAS No.: 1052534-48-1
• Molecular Formula: C20H22ClF2N3OS
• Molecular Weight: 425.92
• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide;hydrochloride
• Standard InChI: InChI=1S/C20H21F2N3OS.ClH/c1-24(2)10-11-25(18(26)9-8-14-6-4-3-5-7-14)20-23-19-16(22)12-15(21)13-17(19)27-20;/h3-7,12-13H,8-11H2,1-2H3;1H
• Standard InChI Key: PPFTZXYUQDLYAL-UHFFFAOYSA-N
• SMILES: CN(C)CCN(C1=NC2=C(C=C(C=C2S1)F)F)C(=O)CCC3=CC=CC=C3.Cl

Introduction

Synthesis and Chemical Reactions

The synthesis of such compounds typically involves multi-step organic reactions. These may include:

• Nucleophilic Substitution: Formation of the benzothiazole core.

• Amidation: Attachment of the phenylpropanamide moiety.

• Alkylation: Introduction of the dimethylaminoethyl group.

Reactions are often carried out under controlled conditions (temperature, solvent, inert atmosphere) to optimize yields and purity. Techniques like thin-layer chromatography (TLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are used to monitor progress and purity.

Potential Applications

Benzothiazole derivatives have been studied for various applications in medicinal chemistry, including:

• Anticancer Agents: Some benzothiazoles exhibit cytotoxicity against cancer cells.

• Biological Imaging: Fluorescent properties can be utilized in diagnostic imaging.

• Pharmaceuticals: The compound's structural complexity may contribute to its efficacy in targeting specific biological pathways.

Research Findings and Challenges

While specific research findings on N-(4,6-Difluoro-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-3-phenylpropanamide hydrochloride are not available, related compounds have shown promise in pharmaceutical applications. Challenges include optimizing synthesis conditions, understanding biological mechanisms, and ensuring safety and efficacy in clinical settings.